Cas no 141-27-5 (a-Citral)

a-Citral Properties

Names and Identifiers

• 2,6-Octadienal,3,7-dimethyl-, (2E)-
• &#946
• (E)-3,7-Dimethyl-2,6-octadienal
• (E)-3,7-Dimethylocta-2,6-dienal
• (E)-Citral
• (E)-Geranial
• (E)-Neral
• Citral a
• Citral α
• E-Citral (geranial)
• Geranaldehyde
• Geranial
• -Geranial
• geranial (α-Citral)
• trans-3,7-Dimethyl-2,6-octadienal
• trans-3,7-dimethyl-2,6-octadienal (geranial)
• trans-3,7-dimethyl-octa-2,6-dienal
• trans-Citral
• α-Citral
• alpha-citral
• citral alpha
• (e)-2,6-dimethyl-2,6-octadienal
• Ai3-28519
• +Expand

• MDL： MFCD00006997
• InChIKey： WTEVQBCEXWBHNA-JXMROGBWSA-N
• Inchi： 1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5,7-8H,4,6H2,1-3H3/b10-7+
• SMILES： CC(=CCC/C(=C/C=O)/C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Refractive Index: nD20 1.4898
• Boiling Point: bp2.6 92-93°
• Color/Form: Colorless or yellowish liquid with strong lemon aroma. Volatile.
• Solubility: Insoluble in water, soluble in ethanol, ether, glycerol, mineral oil, animal and vegetable oil.
• Density: d420 0.8888